Cas no 162204-22-0 (2’,3’-Di-O-acetyl-5'-deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine)

• Product Name: 2’,3’-Di-O-acetyl-5'-deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine
• CAS No: 162204-22-0
• MF: C₁₉H₂₆FN₃O₈
• MW: 443.423449039459
• CID: 904643
• PubChem ID: 54018598
• Update Time: 2025-04-19

2’,3’-Di-O-acetyl-5'-deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine Chemical and Physical Properties

Names and Identifiers

• 2',3'-Di-O-acetyl-5'-deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine
• [(2R,3R,4R,5R)-4-acetyloxy-5-[5-fluoro-4-(3-methylbutoxycarbonylamino)-2-oxopyrimidin-1-yl]-2-methyloxolan-3-yl] acetate
• 2,3-DI-O-ACETYL-5'-DEOXY-5-FLUORO-N-[(3-METHYLBUTOXY)CARBONYL]CYTIDINE
• 2’,3’-Di-O-acetyl-5?-deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine
• 2’,3’-Di-O-acetyl-5'-deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine
• 5'-Deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine 2',3'-Diacetate
• [1-(2,3-Di-O-acetyl-5-deoxy-β-D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyriMidinyl]carbaMic Acid 3-Methyl
• 2 inverted exclamation mark ,3 inverted exclamation mark -Di-O-acetyl-5'-deoxy-5-fluoro-N-[(3-methylbutoxy)carbonyl]cytidine
• SCHEMBL9056210
• 2',3'-Di-O-acetyl-5'-deoxy-5-fluoro-N4-(isopentyloxycarbonyl)cytidine
• 162204-22-0
• DTXSID30708426
• 2’,3’-Di-O-acetyl-5'-deoxy-5-fluoro-N-(3-methylbutoxy)carbonylcytidine

• Inchi： 1S/C19H26FN3O8/c1-9(2)6-7-28-19(27)22-16-13(20)8-23(18(26)21-16)17-15(31-12(5)25)14(10(3)29-17)30-11(4)24/h8-10,14-15,17H,6-7H2,1-5H3,(H,21,22,26,27)/t10-,14-,15-,17-/m1/s1
• InChI Key： KXINDFSMIQLNEG-GWBBYGMBSA-N
• SMILES： FC1C(NC(=O)OCCC(C)C)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 443.17000
• Monoisotopic Mass: 443.17039296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 138.54000
• LogP: 1.77130